Cas no 1779700-58-1 (Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate)

• Product Name: Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate
• CAS No: 1779700-58-1
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 4780099
• Update Time: 2025-11-01

Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate

• Inchi： 1S/C9H16N2O2/c1-13-8(12)7-9(3-5-11-7)2-4-10-6-9/h7,10-11H,2-6H2,1H3
• InChI Key： FXIXMBVALZXJTJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2(CNCC2)CCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• XLogP3: -0.3
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate

Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate (CAS No. 1779700-58-1): A Comprehensive Overview

Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate (CAS No. 1779700-58-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their cyclic structures interconnected at a single atom, providing a rigid and conformationally restricted framework. The spirocyclic architecture of Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate makes it an attractive scaffold for the design and development of bioactive molecules with enhanced pharmacological properties.

The chemical structure of Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate consists of a spirocyclic core with two nitrogen atoms and a methyl ester group attached to the carboxylic acid moiety. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound, making it a valuable candidate for various medicinal applications. Recent studies have highlighted the potential of spirocyclic compounds in modulating biological targets such as enzymes, receptors, and ion channels, which are crucial in the treatment of various diseases.

In the realm of drug discovery, Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate has shown promise as a lead compound for the development of novel therapeutics. Its spirocyclic structure provides a robust platform for structural modifications, allowing researchers to fine-tune its pharmacological profile to meet specific therapeutic needs. For instance, recent research has demonstrated that derivatives of Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate exhibit potent activity against various biological targets, including kinases and G-protein coupled receptors (GPCRs), which are implicated in numerous diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.

The synthetic accessibility of Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate is another factor contributing to its appeal in pharmaceutical research. Efficient synthetic routes have been developed to produce this compound and its derivatives, enabling large-scale synthesis for preclinical and clinical studies. These synthetic methods often involve multistep reactions that can be optimized to achieve high yields and purity levels, ensuring that the final product meets the stringent quality standards required for drug development.

One of the key areas where Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate has shown significant potential is in the field of cancer research. Studies have indicated that this compound and its derivatives can selectively inhibit certain kinases involved in cancer cell proliferation and survival. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate exhibited potent inhibition of the Aurora kinase family, which plays a crucial role in cell division and is often dysregulated in cancer cells. This finding opens up new avenues for the development of targeted therapies for cancer patients.

Beyond cancer research, Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate has also been explored for its potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of this compound to modulate GPCRs involved in neurotransmitter signaling pathways makes it a promising candidate for developing drugs that can improve cognitive function and motor control in these conditions. Preclinical studies have shown that certain derivatives of Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate can cross the blood-brain barrier and exert neuroprotective effects, suggesting their potential as therapeutic agents for neurodegenerative diseases.

In addition to its therapeutic applications, Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate has also been studied for its use as a tool compound in basic research. Its unique structural features make it an excellent probe for investigating the structure-function relationships of various biological targets. For instance, researchers have used this compound to gain insights into the binding modes and allosteric regulation mechanisms of kinases and GPCRs, which are essential for understanding the molecular basis of disease pathogenesis.

The safety profile of Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate is another critical aspect that has been extensively evaluated in preclinical studies. Toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety profile and potential side effects.

In conclusion, Methyl 2,7-diazaspiro[4.4]nonane-1-carboxylate (CAS No. 1779700-58-1) represents a promising lead compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure provides a robust platform for structural modifications and optimization, enabling researchers to develop novel therapeutics with enhanced pharmacological properties. Ongoing studies continue to uncover new insights into the biological activities and mechanisms of action of this compound and its derivatives, paving the way for their potential use in treating various diseases.